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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 2-
bromopropionate, a key reagent in various synthetic applications. Adherence to these

protocols is critical for ensuring personnel safety and maintaining experimental integrity.

Chemical and Physical Properties
Ethyl 2-bromopropionate is a flammable, corrosive, and toxic liquid that requires careful

handling.[1][2][3][4] It is a colorless to pale yellow liquid with a pungent odor.[2][5] The following

table summarizes its key quantitative properties.
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Property Value Source(s)

Molecular Formula C₅H₉BrO₂ [1][2][3][5]

Molecular Weight 181.03 g/mol [1][3]

CAS Number 535-11-5 [1][2][3]

EC Number 208-609-5 [3]

Boiling Point 156-160 °C [3]

Density 1.394 g/mL at 25 °C

Flash Point 51 °C (123.8 °F) - closed cup

Refractive Index n20/D 1.446

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[2][5]

Acute Oral Toxicity (LD50,

Rabbit)
281 mg/kg [2][4]

Hazard Identification and Classification
Ethyl 2-bromopropionate is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[1][3][6]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[6][7]

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage.[1][3]

H315: Causes skin irritation.[1]

[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[6][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][4]

Signal Word: Danger[1][3][4]

Primary Hazards: Flammable, Corrosive, Irritant, Toxic.[1][2] It is also a lachrymator, meaning it

can induce tearing.[1][3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimizing risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with ethyl 2-bromopropionate.

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are required.[3] Standard laboratory safety glasses are insufficient.

Skin Protection:

Gloves: Chemically resistant gloves must be worn. Inspect gloves for integrity before each

use and employ proper removal techniques to avoid skin contact.[3] Dispose of

contaminated gloves after use.[3]
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Protective Clothing: A complete suit protecting against chemicals, such as a flame-

retardant, anti-static lab coat, is necessary.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[2] If air-purifying respirators are deemed necessary by a risk

assessment, use a full-face respirator with appropriate cartridges (e.g., type ABEK, EN

14387).[3]

Engineering Controls
Ventilation: Ensure adequate ventilation.[3] Local exhaust ventilation or a closed system is

recommended.

Safety Equipment: An eyewash station and safety shower must be readily accessible and in

close proximity to the workstation.[8][9]

Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[2][8] All

tools used should be non-sparking.[2][6][10]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[2][3][4][10] Keep containers tightly

closed and upright to prevent leakage.[3][4] The storage area should be designated for

flammable liquids.[3][10] Protect from light and moisture.[3][4][11]

Incompatibilities: Keep away from strong bases, acids, oxidizing agents, reducing agents,

amines, and active metals such as aluminum and magnesium.[2][3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3][4][10] "No Smoking" policies must be strictly enforced in storage and handling areas.[2][4]
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General Handling and Storage Protocol

Start: Handling Ethyl 2-Bromopropionate

Wear Appropriate PPE:
- Chemical Goggles & Face Shield

- Resistant Gloves
- Protective Clothing

Step 1

Utilize Engineering Controls:
- Fume Hood

- Eyewash/Shower Station
- Explosion-Proof Equipment

Step 2

Safe Handling Practices:
- Avoid inhalation, ingestion, skin/eye contact

- Use non-sparking tools
- Ground/bond containers

Proper Storage:
- Cool, dry, well-ventilated area

- Tightly sealed, upright container
- Away from heat and incompatibles

After Use

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for general handling and storage of ethyl 2-bromopropionate.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

further contamination.

Experimental Protocol for Spill Response
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Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[3]

[4] Remove all sources of ignition.[3][4][8][10]

Ventilate: Ensure the area is well-ventilated.[3]

Don PPE: Don the personal protective equipment detailed in Section 3.1.

Containment: Prevent further leakage or spillage if it is safe to do so.[3][4] Prevent the spill

from entering drains.[3][4]

Absorption:

For small spills, absorb the material with an inert, non-combustible absorbent material

such as sand, earth, diatomaceous earth, or vermiculite.[4][8][10]

Do not use combustible materials like sawdust.[8]

Collection:

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.[3][8][10]

An electrically protected vacuum cleaner or wet-brushing can be used for collection.[3]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material through a licensed professional waste disposal

service, in accordance with local, regional, and national regulations.[3][4]
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Spill Response Workflow

Spill Occurs

Evacuate Area
Remove Ignition Sources

Don Full PPE

Contain Spill
Prevent Entry to Drains

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect Waste
Use Non-Sparking Tools

Place in Labeled Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of ethyl 2-bromopropionate.
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First Aid Measures
In case of exposure, immediate medical attention is crucial. Show the Safety Data Sheet (SDS)

to the attending physician.[3][4]

Experimental Protocol for First Aid Response
Inhalation:

Move the exposed individual to fresh air immediately.[3][4]

If breathing is difficult or has stopped, provide artificial respiration.[3][4]

Seek immediate medical attention.[3][4]

Skin Contact:

Immediately remove all contaminated clothing and shoes.[3][4]

Wash the affected area with soap and plenty of water for at least 15 minutes.[3][4]

Seek immediate medical attention.[3][4]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, also under the

eyelids.[3][4][9]

If present and easy to do, remove contact lenses.[3][4] Continue rinsing.[3]

Call a POISON CENTER or doctor immediately.[3][4]

Ingestion:

Do NOT induce vomiting.[3][4]

Rinse the mouth with water.[3][4] Never give anything by mouth to an unconscious person.

[3][4]
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Call a POISON CENTER or doctor immediately.[4][6][7]

First Aid Response to Exposure

Exposure Occurs

Inhalation:
Move to Fresh Air

Skin Contact:
Remove Clothing, Wash with Soap & Water

Eye Contact:
Rinse with Water for 15 min

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

If Not Breathing:
Give Artificial Respiration

Seek Immediate
Medical Attention

Remove Contact Lenses
(If Present)

Click to download full resolution via product page

Caption: First aid procedures for exposure to ethyl 2-bromopropionate.

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray can be used to cool unopened containers, but a direct water jet may be ineffective.[3]

[4][10]

Specific Hazards: Flammable liquid and vapor.[3] Vapors can accumulate in low areas and

may form explosive mixtures with air.[3][4] Hazardous decomposition products formed under

fire conditions include carbon oxides and hydrogen bromide gas.[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][4]
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Dispose of unused product and contaminated packaging in accordance with all applicable

local, state, and federal regulations. Offer surplus and non-recyclable solutions to a licensed

disposal company.[3][4] Do not allow the product to enter drains.[3][4]

This technical guide is intended to provide comprehensive safety information. Always consult

the most recent Safety Data Sheet (SDS) for ethyl 2-bromopropionate before use and ensure

all personnel are trained on its specific hazards and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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